Cas no 838820-85-2 (Benzoic acid, 4-(1H-indazol-1-yl)-)

• Product Name: Benzoic acid, 4-(1H-indazol-1-yl)-
• CAS No: 838820-85-2
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1813186
• PubChem ID: 11333864
• Update Time: 2025-06-08

Benzoic acid, 4-(1H-indazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-indazol-1-yl)-
• AKOS011422171
• 4-INDAZOL-1-YL-BENZOIC ACID
• Z3229582659
• EN300-7432525
• 838820-85-2
• STFHKUYXOIKARG-UHFFFAOYSA-N
• CS-0259890
• SCHEMBL3668866
• 4-(1h-Indazol-1-yl)benzoic acid
• 4-(1H-indazol-1-yl)benzoicacid

• Inchi： 1S/C14H10N2O2/c17-14(18)10-5-7-12(8-6-10)16-13-4-2-1-3-11(13)9-15-16/h1-9H,(H,17,18)
• InChI Key： STFHKUYXOIKARG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C2C=CC=CC=2C=N1)=O

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Benzoic acid, 4-(1H-indazol-1-yl)-

Benzoic Acid, 4-(1H-Indazol-1-yl)-: A Comprehensive Overview

Benzoic acid, 4-(1H-indazol-1-yl)- (CAS No: 838820-85-2) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, often referred to as 4-indazolyl benzoic acid, is a derivative of benzoic acid with an indazole group attached at the para position. The indazole moiety, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, imparts unique electronic and structural properties to the molecule. These properties make it an attractive candidate for research in drug discovery, material synthesis, and catalysis.

Recent studies have highlighted the potential of 4-indazolyl benzoic acid in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting its utility in designing drugs targeting enzymes involved in diseases such as cancer and neurodegenerative disorders. The compound's indazole group is particularly valuable due to its ability to form hydrogen bonds and π-π interactions, which are crucial for molecular recognition and binding affinity.

In the realm of materials science, 4-indazolyl benzoic acid has been utilized as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties like high surface area, porosity, and tunable functionality, making them ideal for applications in gas storage, catalysis, and sensing technologies. The benzoic acid moiety provides carboxylic acid groups that can coordinate with metal ions, facilitating the formation of robust frameworks. Recent advancements in MOF synthesis have demonstrated the effectiveness of this compound in creating hierarchical porous structures with enhanced stability under harsh conditions.

The synthesis of 4-indazolyl benzoic acid typically involves multi-step organic reactions. A common approach includes the condensation of o-phenylenediamine with o-carboxybenzaldehyde to form the indazole ring system. Subsequent purification steps ensure high purity levels required for both analytical and preparative purposes. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and intermolecular interactions.

From an environmental perspective, 4-indazolyl benzoic acid has shown promise in green chemistry applications. Its use as a catalyst in asymmetric synthesis reactions has been reported, offering an eco-friendly alternative to traditional catalysts that often involve toxic or hazardous reagents. The compound's ability to promote enantioselective reactions under mild conditions aligns with the principles of sustainable chemistry.

Furthermore, recent computational studies have focused on understanding the electronic properties of 4-indazolyl benzoic acid at the quantum level. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals' characteristics, shedding light on its reactivity patterns in different chemical environments. These findings are expected to guide future research into tailoring its electronic structure for specific applications.

In summary, Benzoic acid, 4-(1H-indazol-1-yl)- (CAS No: 838820-85-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is likely to grow significantly.